Cas no 2097872-70-1 (N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 2097872-70-1
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 5354919
• Update Time: 2025-06-10

N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H14N2O3S/c21-17(18-20-13-5-1-2-8-16(13)24-18)19-11-12(14-6-3-9-22-14)15-7-4-10-23-15/h1-10,12H,11H2,(H,19,21)
• InChI Key： FVFHDUJWXDBUQF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• XLogP3: 3.6
• Topological Polar Surface Area: 96.5

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 2097872-70-1)

N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide, identified by the CAS number 2097872-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in recent years.

The structural framework of N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide consists of a benzothiazole core, which is a well-known pharmacophore in drug discovery, linked to an N-substituted amide group. The presence of two furan rings at the 2-position of the ethyl chain introduces additional complexity and functionality to the molecule. This structural design not only enhances its solubility and bioavailability but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in molecules that incorporate heterocyclic systems such as benzothiazole due to their wide range of biological activities. Benzothiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The introduction of furan moieties in N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide further expands its potential applications by enhancing its ability to interact with biological macromolecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzothiazole core provides a stable scaffold that can be modified at various positions to introduce additional functional groups or bioactive units. This flexibility makes it an attractive candidate for structure-based drug design and optimization.

The synthesis of N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the benzothiazole ring system followed by the introduction of the amide group and the furan-substituted ethyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Evaluation of the pharmacological properties of N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, it has demonstrated inhibitory effects on enzymes involved in inflammation pathways, indicating its possible utility in treating inflammatory diseases.

The molecular interactions between N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide and biological targets have been investigated using computational methods and experimental techniques. These studies have provided insights into the binding mode and affinity of the compound towards its intended targets. Understanding these interactions is crucial for optimizing its pharmacological properties and developing more effective derivatives.

The development of novel drug candidates often involves iterative optimization based on structural modifications and pharmacological evaluations. N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide serves as a valuable scaffold for such optimizations due to its unique structural features and demonstrated biological activity. By systematically altering various functional groups or substituents within the molecule, researchers can fine-tune its properties to achieve desired therapeutic effects.

The future prospects for N-[2,2-bis(furan-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide are promising as it continues to be explored in both academic and industrial research settings. Its potential applications in oncology, inflammation management, and other therapeutic areas make it a compound worth monitoring for future breakthroughs. As research progresses, it is expected that more refined derivatives will be developed based on this promising scaffold.